N-methyl-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenoxy}acetamide

• IUPAC Name: N-methyl-2-[4-(4-methylpiperidin-1-yl)sulfonylphenoxy]acetamide
• InChI: InChI=1S/C15H22N2O4S/c1-12-7-9-17(10-8-12)22(19,20)14-5-3-13(4-6-14)21-11-15(18)16-2/h3-6,12H,7-11H2,1-2H3,(H,16,18)
• InChI Key: FNVKKSQTPGOZDO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OCC(=O)NC
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

N-methyl-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenoxy}acetamide, also known as MS-275, is a potent histone deacetylase (HDAC) inhibitor. HDACs are enzymes that remove acetyl groups from histones, leading to chromatin condensation and gene repression. MS-275 has been shown to have potential therapeutic applications in cancer treatment and other diseases.

Future Directions

Piperidine derivatives, which “N-methyl-2-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenoxy}acetamide” is a part of, are being utilized in different therapeutic applications. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.